Cas no 2016533-35-8 (1-chloro-3,3-difluoro-2,2-dimethylbutane)

• Product Name: 1-chloro-3,3-difluoro-2,2-dimethylbutane
• CAS No: 2016533-35-8
• MF: C₆H₁₁ClF₂
• MW: 156.601348161697
• CID: 6360551
• PubChem ID: 165474626
• Update Time: 2025-11-01

1-chloro-3,3-difluoro-2,2-dimethylbutane Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3,3-difluoro-2,2-dimethylbutane
• EN300-1131608
• 2016533-35-8

• Inchi： 1S/C6H11ClF2/c1-5(2,4-7)6(3,8)9/h4H2,1-3H3
• InChI Key： RRMHARYBABFRDB-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)C(C)(F)F

Computed Properties

• Exact Mass: 156.0517344g/mol
• Monoisotopic Mass: 156.0517344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 1-chloro-3,3-difluoro-2,2-dimethylbutane

Introduction to 1-chloro-3,3-difluoro-2,2-dimethylbutane (CAS No. 2016533-35-8)

1-chloro-3,3-difluoro-2,2-dimethylbutane, with the chemical formula C₆H₉ClF₂, is a fluorinated alkane that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its unique structural and electronic properties. This compound, identified by its CAS number 2016533-35-8, represents a class of molecules that are increasingly being explored for their potential applications in drug development, agrochemicals, and material science. The presence of both chlorine and fluorine substituents in its molecular framework imparts distinct reactivity and stability characteristics, making it a valuable intermediate in synthetic pathways.

The structure of 1-chloro-3,3-difluoro-2,2-dimethylbutane features a branched carbon backbone with fluorine atoms at the 3-position and a chlorine atom at the 1-position. This arrangement creates a molecule with a high degree of steric hindrance around the central carbon atoms, which can influence its reactivity in various chemical transformations. The fluorine atoms contribute to electron-withdrawing effects, which can modulate the electronic properties of adjacent functional groups, while the chlorine atom provides a site for nucleophilic substitution reactions. These features make it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. The synthesis of 1-chloro-3,3-difluoro-2,2-dimethylbutane has been reported using various methodologies, including halogen exchange reactions and catalytic fluorination processes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce fluorine atoms into pre-existing carbon-halogen bonds. These methods highlight the compound's versatility as a building block in synthetic chemistry.

The applications of 1-chloro-3,3-difluoro-2,2-dimethylbutane extend beyond simple intermediates. Researchers have explored its utility in the development of novel pharmaceuticals, where its structural motifs can be incorporated into drug molecules to improve pharmacokinetic profiles. For instance, fluorinated alkanes have been shown to enhance binding affinity to biological targets by influencing hydrophobic interactions and electronic distributions. Additionally, the compound's stability under various reaction conditions makes it suitable for use in large-scale syntheses without significant degradation.

Recent studies have also investigated the spectroscopic properties of 1-chloro-3,3-difluoro-2,2-dimethylbutane, revealing insights into its molecular structure and dynamics. NMR spectroscopy has been particularly useful in determining the connectivity of atoms and understanding the effects of fluorine substitution on chemical shifts. Similarly, computational methods such as density functional theory (DFT) have been employed to model the electronic structure and predict reactivity trends. These advancements provide a deeper understanding of how this compound behaves in different chemical environments.

The pharmaceutical potential of 1-chloro-3,3-difluoro-2,2-dimethylbutane has not gone unnoticed by academic and industrial researchers. Several groups have reported on its incorporation into more complex molecules designed for therapeutic purposes. For example, derivatives of this compound have been investigated as potential inhibitors of enzyme targets associated with metabolic disorders. The ability to fine-tune its structure allows for the creation of analogs with tailored biological activities. Such efforts underscore the importance of fluorinated compounds like 1-chloro-3,3-difluoro-2,2-dimethylbutane in modern drug discovery.

Beyond pharmaceuticals, the material science applications of 1-chloro-3,3-difluoro-2,2-dimethylbutane are also being explored. Its unique properties make it a candidate for use in advanced polymers and coatings where fluoroalkyl groups can impart hydrophobicity and thermal stability. Additionally, researchers are investigating its potential as a precursor for liquid crystals or high-performance lubricants due to its rigid structure and low polarity.

In conclusion, 1-chloro-3,3-difluoro-2,2-dimethylbutane (CAS No. 2016533-35-8) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features enable diverse applications in organic synthesis、pharmaceutical development、and material science。 As research continues to uncover new methodologies for its synthesis and utilization，the importance of this molecule is expected to grow further。 The ongoing exploration of its properties and applications underscores its value as a key intermediate in modern chemistry。